Cas no 859127-11-0 ()

• CAS No: 859127-11-0
• MF: C₂₄H₁₈O₆
• MW: 402.396127223969
• CID: 6772964
• PubChem ID: 5577136

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C24H18O6/c1-28-17-9-5-8-16(10-17)21(27)14-29-18-11-19(25)24-20(26)13-22(30-23(24)12-18)15-6-3-2-4-7-15/h2-13,25H,14H2,1H3
• InChI Key： QIHHLCAUTKMDTJ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=CC(C2C(=CC(=CC1=2)OCC(C1C=CC=C(C=1)OC)=O)O)=O

Computed Properties

• Exact Mass: 402.11033829g/mol
• Monoisotopic Mass: 402.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 82.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones